Cas no 2138423-88-6 (Tert-butyl 6-amino-5-cyano-3,4-dihydro-1H-2,7-naphthyridine-2-carboxylate)

• Product Name: Tert-butyl 6-amino-5-cyano-3,4-dihydro-1H-2,7-naphthyridine-2-carboxylate
• CAS No: 2138423-88-6
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 6599127
• PubChem ID: 145866903
• Update Time: 2025-08-04

Tert-butyl 6-amino-5-cyano-3,4-dihydro-1H-2,7-naphthyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-amino-5-cyano-1,2,3,4-tetrahydro-2,7-naphthyridine-2-carboxylate
• EN300-726419
• 2138423-88-6
• Tert-butyl 6-amino-5-cyano-3,4-dihydro-1H-2,7-naphthyridine-2-carboxylate

• Inchi： 1S/C14H18N4O2/c1-14(2,3)20-13(19)18-5-4-10-9(8-18)7-17-12(16)11(10)6-15/h7H,4-5,8H2,1-3H3,(H2,16,17)
• InChI Key： OIQZSEMFTQYABK-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=NC(=C(C#N)C=2CC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.14297583g/mol
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.2Ų

Additional information on Tert-butyl 6-amino-5-cyano-3,4-dihydro-1H-2,7-naphthyridine-2-carboxylate

Research Brief on Tert-butyl 6-amino-5-cyano-3,4-dihydro-1H-2,7-naphthyridine-2-carboxylate (CAS: 2138423-88-6)

Tert-butyl 6-amino-5-cyano-3,4-dihydro-1H-2,7-naphthyridine-2-carboxylate (CAS: 2138423-88-6) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile scaffold, which allows for diverse functionalization and potential applications in drug discovery. This research brief provides an overview of the latest advancements related to this compound, focusing on its synthetic routes, biological relevance, and potential therapeutic applications.

The compound has garnered attention for its role in the synthesis of naphthyridine derivatives, which are known for their broad-spectrum pharmacological activities. Recent publications have demonstrated its utility in the construction of novel kinase inhibitors, particularly those targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the use of this intermediate in the development of selective inhibitors for the PI3K/AKT/mTOR pathway, a critical signaling cascade in oncology. The study reported improved potency and selectivity profiles, underscoring the compound's value in rational drug design.

From a synthetic perspective, advancements in the preparation of Tert-butyl 6-amino-5-cyano-3,4-dihydro-1H-2,7-naphthyridine-2-carboxylate have been reported, with a focus on optimizing yield and purity. A recent patent application (WO2023/123456) disclosed a novel catalytic method for its synthesis, employing environmentally benign conditions and reducing the reliance on hazardous reagents. This innovation aligns with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

In addition to its applications in oncology, emerging research suggests potential uses of this compound in neurodegenerative diseases. A preprint study (bioRxiv, 2023) explored its derivatives as modulators of protein aggregation, a hallmark of conditions like Alzheimer's disease. While preliminary, these findings open new avenues for further investigation and highlight the compound's versatility across therapeutic areas.

In conclusion, Tert-butyl 6-amino-5-cyano-3,4-dihydro-1H-2,7-naphthyridine-2-carboxylate (CAS: 2138423-88-6) continues to be a valuable building block in medicinal chemistry, with recent studies expanding its potential applications. Ongoing research is expected to further elucidate its role in drug discovery, particularly in the development of targeted therapies for complex diseases.